Cas no 199287-09-7 (4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE)

• Product Name: 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE
• CAS No: 199287-09-7
• MF: C₉H₇N₂OF
• MW: 178.163
• MDL: MFCD20702449
• CID: 3878101
• Update Time: 2025-10-24

4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboximidamide, 4-fluoro-
• 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE

• MDL： MFCD20702449

Additional information on 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE

Recent Advances in the Study of 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE (CAS: 199287-09-7)

The compound 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE (CAS: 199287-09-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE, which contribute to its ability to interact with specific biological targets. The presence of the fluorine atom at the 4-position of the benzofuran ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in the pathogenesis of chronic inflammation and cancer. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory and anti-cancer agents.

Further investigations into the pharmacokinetic properties of 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE have revealed favorable absorption and distribution profiles. The compound demonstrates good oral bioavailability and reaches therapeutic concentrations in target tissues without significant accumulation in non-target organs. These characteristics are critical for its potential translation into clinical applications.

Despite these promising results, challenges remain in the development of 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. Additionally, further optimization of the compound's chemical structure may be necessary to enhance its efficacy and reduce any adverse effects.

In conclusion, 4-FLUORO-1-BENZOFURAN-2-CARBOXIMIDAMIDE represents a valuable scaffold for the design of new therapeutic agents. Its unique chemical properties and biological activities make it a subject of ongoing research in the fields of medicinal chemistry and pharmacology. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies.